N-[4-chloro-3-(5-isopropyl-1,3-benzoxazol-2-yl)phenyl]nicotinamide

• IUPAC Name: N-[4-chloro-3-(5-propan-2-yl-1,3-benzoxazol-2-yl)phenyl]pyridine-3-carboxamide
• InChI: InChI=1S/C22H18ClN3O2/c1-13(2)14-5-8-20-19(10-14)26-22(28-20)17-11-16(6-7-18(17)23)25-21(27)15-4-3-9-24-12-15/h3-13H,1-2H3,(H,25,27)
• InChI Key: TVAZEDFZMIYYRX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC2=C(C=C1)OC(=N2)C3=C(C=CC(=C3)NC(=O)C4=CN=CC=C4)Cl
• Molecular Formula: C22H18ClN3O2
• Molecular Weight: 391.8 g/mol

Description

N-[4-chloro-3-(5-isopropyl-1,3-benzoxazol-2-yl)phenyl]nicotinamide, also known as BCI-121, is a novel small molecule that has gained attention in the scientific community due to its potential therapeutic applications. This compound belongs to the family of benzoxazole derivatives, which are known for their diverse biological activities. BCI-121 has been shown to exhibit promising results in various preclinical studies, making it a potential candidate for further investigation.

Mechanism of Action

The exact mechanism of action of N-[4-chloro-3-(5-isopropyl-1,3-benzoxazol-2-yl)phenyl]nicotinamide is not fully understood. However, it has been proposed that this compound may exert its effects by modulating various signaling pathways involved in inflammation, cell proliferation, and apoptosis. Studies have also suggested that this compound may interact with certain receptors in the brain, leading to its neuroprotective effects.
Biochemical and Physiological Effects
This compound has been shown to exhibit various biochemical and physiological effects in preclinical studies. It has been shown to inhibit the production of inflammatory cytokines, such as TNF-α and IL-6, and reduce the activity of NF-κB, a transcription factor involved in inflammation. This compound has also been shown to inhibit the proliferation of cancer cells and induce apoptosis in vitro. In addition, this compound has been shown to protect neurons from oxidative stress and improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

N-[4-chloro-3-(5-isopropyl-1,3-benzoxazol-2-yl)phenyl]nicotinamide has several advantages for use in laboratory experiments. It is a small molecule that can easily penetrate cell membranes, making it suitable for in vitro studies. It also exhibits good stability and solubility, making it easy to handle and administer. However, one limitation of this compound is its relatively low potency, which may limit its efficacy in certain applications. In addition, further studies are needed to determine its safety and efficacy in humans.

Future Directions

There are several potential future directions for the study of N-[4-chloro-3-(5-isopropyl-1,3-benzoxazol-2-yl)phenyl]nicotinamide. One area of interest is its potential applications in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Studies have suggested that this compound may have neuroprotective effects and improve cognitive function in animal models. Another potential area of research is its applications in cancer therapy. This compound has been shown to inhibit the proliferation of cancer cells and induce apoptosis in vitro, making it a potential candidate for further investigation. Finally, further studies are needed to determine the safety and efficacy of this compound in humans, which may pave the way for its clinical development.

Scientific Research Applications

N-[4-chloro-3-(5-isopropyl-1,3-benzoxazol-2-yl)phenyl]nicotinamide has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to exhibit anti-inflammatory, anti-tumor, and neuroprotective effects in preclinical models. Studies have also suggested that this compound may have potential applications in the treatment of Alzheimer's disease, Parkinson's disease, and multiple sclerosis.